Cas no 182184-81-2 (4-Bromo-1-nitro-isoquinoline)

• Product Name: 4-Bromo-1-nitro-isoquinoline
• CAS No: 182184-81-2
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD11506152
• CID: 2118529
• PubChem ID: 15270860
• Update Time: 2025-04-21

4-Bromo-1-nitro-isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-nitro-isoquinoline
• 4-Bromo-1-nitroisoquinoline
• CS-0196900
• SB34519
• DB-065394
• DTXSID90570787
• E78004
• Isoquinoline, 4-bromo-1-nitro-
• 182184-81-2
• BS-53079
• 873-060-6

• MDL： MFCD11506152
• Inchi： 1S/C9H5BrN2O2/c10-8-5-11-9(12(13)14)7-4-2-1-3-6(7)8/h1-5H
• InChI Key： MEQNRTAXJQOUSP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95300
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.42870